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Introduction
Potassium iodate (KIO₃) is an exceptional primary standard for analytical chemistry due to its

high purity, stability, and non-hygroscopic nature.[1] A standard solution of potassium iodate is

a powerful oxidizing agent used extensively in iodometric titrations to determine the

concentration of various reducing agents.[2][3][4][5] This application note provides a detailed

protocol for the preparation of a standard potassium iodate solution and its subsequent

standardization, ensuring accuracy and reliability in analytical assays.

The principle of iodometric titration involves the reaction of potassium iodate with an excess

of potassium iodide (KI) in an acidic solution to liberate a stoichiometric amount of iodine (I₂).[6]

[7][8] This liberated iodine is then titrated with a standard solution of sodium thiosulfate

(Na₂S₂O₃) using a starch indicator to detect the endpoint.[6][9][10]

The key reactions are:

Liberation of Iodine: IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O[6][7]

Titration of Iodine: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻[6]
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Reagent/Apparatus Grade/Specification

Potassium Iodate (KIO₃)
Analytical Reagent Grade, dried at 110-120°C[3]

[9]

Potassium Iodide (KI) Analytical Reagent Grade

Sodium Thiosulfate (Na₂S₂O₃·5H₂O) Analytical Reagent Grade

Sulfuric Acid (H₂SO₄) Concentrated, Analytical Reagent Grade

Starch Indicator Solution Freshly prepared

Deionized Water High-purity

Analytical Balance Readable to 0.1 mg

Volumetric Flasks Class A (1000 mL, 250 mL, 100 mL)

Burette 50 mL, Class A

Pipettes Class A (25 mL, 20 mL)

Erlenmeyer Flasks 250 mL

Preparation of Solutions
2.2.1. Preparation of 0.025 M Standard Potassium Iodate Solution

Dry analytical grade potassium iodate at 110-120°C for at least 1-2 hours and cool in a

desiccator.[3]

Accurately weigh approximately 5.35 g of the dried potassium iodate.

Quantitatively transfer the weighed KIO₃ into a 1000 mL volumetric flask.

Add approximately 500 mL of deionized water and swirl to dissolve the solid completely.

Once dissolved, dilute to the mark with deionized water.

Stopper the flask and invert it several times to ensure a homogenous solution. This solution

is stable indefinitely.[3]
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2.2.2. Preparation of 0.1 M Sodium Thiosulfate Solution (for standardization)

Boil approximately 1 L of deionized water for 5 minutes to sterilize and expel dissolved CO₂.

Allow it to cool to room temperature.

Weigh approximately 25 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O).

Dissolve the weighed solid in the boiled and cooled deionized water in a 1000 mL volumetric

flask.

Dilute to the mark with the boiled deionized water.

Add approximately 0.1 g of sodium carbonate to stabilize the solution.

Store the solution in a well-stoppered, dark glass bottle. This solution should be standardized

before use.

2.2.3. Preparation of Starch Indicator Solution (1%)

Make a paste of 1 g of soluble starch with a small amount of cold deionized water.

Pour this paste, with constant stirring, into 100 mL of boiling deionized water.

Boil for a few minutes until the solution is clear.

Allow to cool. This solution should be prepared fresh daily for the best results.

Standardization of the Sodium Thiosulfate Solution
Pipette 25.00 mL of the standard 0.025 M potassium iodate solution into a 250 mL

Erlenmeyer flask.

Add approximately 2 g of potassium iodide and 10 mL of 1 M sulfuric acid to the flask.[9] The

solution should turn a deep brown, indicating the liberation of iodine.

Immediately begin titrating with the prepared 0.1 M sodium thiosulfate solution from a

burette.

Continue the titration until the brown color of the iodine fades to a pale yellow.[6]
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At this point, add 1-2 mL of the freshly prepared starch indicator solution. The solution will

turn a deep blue-black color.[4][6]

Continue the titration dropwise with the sodium thiosulfate solution, with constant swirling,

until the blue color disappears and the solution becomes colorless. This is the endpoint.[6]

Record the volume of sodium thiosulfate solution used.

Repeat the titration at least two more times to ensure reproducibility. The results should

agree within 0.1 mL.

Data Presentation
Table 1: Standardization of 0.1 M Sodium Thiosulfate Solution

Titration
Volume of
0.025 M KIO₃
(mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
Na₂S₂O₃ Used
(mL)

1 (Rough) 25.00 0.00 24.90 24.90

2 25.00 0.10 25.05 24.95

3 25.00 0.20 25.15 24.95

Average 24.95

Calculation of the Molarity of Sodium Thiosulfate Solution:

From the balanced equations, 1 mole of IO₃⁻ produces 3 moles of I₂, which reacts with 6 moles

of S₂O₃²⁻. Therefore, the mole ratio of IO₃⁻ to S₂O₃²⁻ is 1:6.

Molarity of Na₂S₂O₃ = (Molarity of KIO₃ × Volume of KIO₃ × 6) / Volume of Na₂S₂O₃

Using the data from Table 1: Molarity of Na₂S₂O₃ = (0.025 M × 0.025 L × 6) / 0.02495 L =

0.1503 M
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Solution Preparation
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Caption: Workflow for the preparation and standardization of potassium iodate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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